molecular formula C26H27ClN4O B6248781 2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol CAS No. 2375591-69-6

2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol

Cat. No. B6248781
CAS RN: 2375591-69-6
M. Wt: 447
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol is a useful research compound. Its molecular formula is C26H27ClN4O and its molecular weight is 447. The purity is usually 94.
BenchChem offers high-quality 2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a pyrrolo[2,3-b]pyridine derivative with a piperazine derivative, followed by a coupling reaction with a benzyl derivative and subsequent reduction to form the final product.", "Starting Materials": [ "3-chlorophenylamine", "2-bromo-5-nitropyridine", "4-bromobenzaldehyde", "4-(4-(piperazin-1-yl)methylphenyl)pyrrolo[2,3-b]pyridine", "sodium borohydride", "ethanol" ], "Reaction": [ "Step 1: Nitration of 2-bromo-5-nitropyridine with nitric acid to form 2-bromo-5-nitro-3-pyridinecarboxylic acid", "Step 2: Reduction of 2-bromo-5-nitro-3-pyridinecarboxylic acid with sodium borohydride to form 2-bromo-5-aminopyridine", "Step 3: Condensation of 2-bromo-5-aminopyridine with 3-chlorophenylamine to form 4-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-amine", "Step 4: Coupling of 4-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-amine with 4-bromobenzaldehyde in the presence of potassium carbonate to form 4-(4-(4-bromobenzyl)-phenyl)-1H-pyrrolo[2,3-b]pyridine", "Step 5: Reduction of 4-(4-(4-bromobenzyl)-phenyl)-1H-pyrrolo[2,3-b]pyridine with sodium borohydride to form 4-(4-(benzyl)-phenyl)-1H-pyrrolo[2,3-b]pyridine", "Step 6: Coupling of 4-(4-(benzyl)-phenyl)-1H-pyrrolo[2,3-b]pyridine with 4-(piperazin-1-yl)methylbenzaldehyde in the presence of potassium carbonate to form 2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol" ] }

CAS RN

2375591-69-6

Product Name

2-[4-({4-[3-(3-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl}methyl)piperazin-1-yl]ethan-1-ol

Molecular Formula

C26H27ClN4O

Molecular Weight

447

Purity

94

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.